6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile

• IUPAC Name: 6-[(2E)-2-benzylidenehydrazinyl]-2,4,5-trichloropyridine-3-carbonitrile
• InChI: InChI=1S/C13H7Cl3N4/c14-10-9(6-17)12(16)19-13(11(10)15)20-18-7-8-4-2-1-3-5-8/h1-5,7H,(H,19,20)/b18-7+
• InChI Key: KYQWHMPSDLOJMD-CNHKJKLMSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=C(C(=C(C(=N2)Cl)C#N)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/NC2=C(C(=C(C(=N2)Cl)C#N)Cl)Cl
• Molecular Formula: C13H7Cl3N4
• Molecular Weight: 325.6 g/mol

Description

6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile, also known as BT-11, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound belongs to the family of nicotinonitriles and has been studied for its various applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile is not fully understood, but it is believed to act as a neuroprotective agent. It has been shown to inhibit the formation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. It also has antioxidant properties, which may help to protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to increase dopamine levels in the brain, which may help to alleviate symptoms of Parkinson's disease. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile in lab experiments is its potential therapeutic properties. It has been shown to have a wide range of applications in the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully understand the potential therapeutic benefits of this compound.

Future Directions

There are several future directions for research on 6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand its mechanism of action and to develop more effective treatments. Additionally, its potential use in the treatment of cancer and infectious diseases should be explored further. Overall, the potential therapeutic benefits of 6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile make it an exciting area of research for the future.

Scientific Research Applications

6-(2-benzylidenehydrazino)-2,4,5-trichloronicotinonitrile has been studied extensively for its potential therapeutic properties in the treatment of various diseases. Its applications include the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use in the treatment of cancer and infectious diseases.